Cas no 885271-29-4 (1H-Indazole-5-propanoicacid)

• Product Name: 1H-Indazole-5-propanoicacid
• CAS No: 885271-29-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 710808
• PubChem ID: 53249805
• Update Time: 2025-04-19

1H-Indazole-5-propanoicacid Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-5-propanoicacid
• 3-(1H-Indazol-5-yl)propanoic acid
• 3-(2H-indazol-5-yl)propanoic acid
• AKOS006286710
• EN300-1457388
• 885271-29-4
• DTXSID30693045

• Inchi： 1S/C10H10N2O2/c13-10(14)4-2-7-1-3-9-8(5-7)6-11-12-9/h1,3,5-6H,2,4H2,(H,11,12)(H,13,14)
• InChI Key： MOIORVNDRGXWKW-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC2=C(C=NN2)C=1)=O

Computed Properties

• Exact Mass: 190.074
• Monoisotopic Mass: 190.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 66A^2